Cas no 2168988-54-1 (6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 2168988-54-1
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5938584
• PubChem ID: 165526545
• Update Time: 2025-06-08

6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 2168988-54-1
• EN300-1458144

• Inchi： 1S/C13H18FN/c1-8-6-9(14)7-10-12(8)11(15)4-5-13(10,2)3/h6-7,11H,4-5,15H2,1-3H3
• InChI Key： YTUXSJUDSPWWHA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(CCC(C)(C)C=2C=1)N

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine

Recent Advances in the Study of 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 2168988-54-1)

The compound 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 2168988-54-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene core and fluorine substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of considerable interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with a key fluorination step that ensures high regioselectivity. This advancement is critical for enabling further pharmacological and clinical studies of the compound.

Pharmacological evaluations have revealed that 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine exhibits potent activity as a modulator of certain neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Notably, the compound's fluorinated structure enhances its blood-brain barrier permeability, a desirable property for central nervous system (CNS)-targeted therapeutics.

Further mechanistic studies have explored the compound's interaction with biological targets at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into the binding modes of 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine with receptor proteins. These studies highlight the importance of the fluorine atom in stabilizing ligand-receptor interactions, which could inform the design of next-generation analogs with improved efficacy and selectivity.

In addition to its neurological applications, recent research has investigated the compound's potential in oncology. Preliminary findings indicate that 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine may inhibit specific signaling pathways involved in cancer cell proliferation. While these results are promising, further studies are needed to fully elucidate the compound's anticancer mechanisms and evaluate its therapeutic window.

Despite these advancements, challenges remain in the development of 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine as a drug candidate. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-fluoro-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 2168988-54-1) represents a promising scaffold for drug development, with demonstrated potential in both neurological and oncological therapeutics. Continued research into its synthesis, pharmacology, and mechanism of action will be essential for unlocking its full therapeutic potential. The compound's unique structural features and biological activities make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical sciences.